Strategy to introduce an hydroxyapatite–keratin nanocomposite into a fibrous membrane for bone tissue engineering†

Journal of Materials Chemistry B Pub Date: 2012-11-29 DOI: 10.1039/C2TB00460G

Abstract

An hydroxyapatite (HA)–keratin nanocomposite was introduced into an electrospun poly(L-lactic acid) (PLLA) fibrous membrane with good electrospinnability. Biological in vitro cell culture demonstrated that the incorporation of HA–keratin into PLLA fibers led to significant bone formation compared to that of the pure electrospun PLLA membrane.

Graphical abstract: Strategy to introduce an hydroxyapatite–keratin nanocomposite into a fibrous membrane for bone tissue engineering
Strategy to introduce an hydroxyapatite–keratin nanocomposite into a fibrous membrane for bone tissue engineering†
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